Cas no 84223-03-0 (Ergosta-7,9(11),24(28)-trien-3β-ol)

• Product name: Ergosta-7,9(11),24(28)-trien-3β-ol
• CAS No: 84223-03-0
• MF: C₂₈H₄₄O
• MW: 396.648368835449
• CID: 728132
• PubChem ID: 196273

Ergosta-7,9(11),24(28)-trien-3β-ol Chemical and Physical Properties

Names and Identifiers

• Ergosta-7,9(11),24(28)-trien-3-ol,(3b,5a)- (9CI)
• (3S,5S,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-2,3,4,5,6,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• 24-methylcholesta-7,9(11),24(28)-trien-3-ol
• 84223-03-0
• 24-Methyl-5alpha-cholesta-7,9(11),24(28)-trien-3beta-ol
• Ergosta-7,9(11),24(28)-trien-3beta-ol
• DTXSID301004484
• 5alpha-Ergosta-7,9(11),24(28)-trien-3beta-ol
• 24-MECTO
• 24-methyl-5 alpha-cholesta-7,9(11),24(28)-trien-3 beta-ol
• Ergosta-7,9(11),24(28)-trien-3-ol, (3beta,5alpha)-
• Ergosta-7,9(11),24(28)-trien-3β-ol

• Inchi： 1S/C28H44O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h10,14,18,20-22,24-25,29H,3,7-9,11-13,15-17H2,1-2,4-6H3/t20-,21+,22+,24-,25+,27+,28-/m1/s1
• InChI Key： MOVFCUILMBMDSX-QKPORZECSA-N
• SMILES： C[C@@]12[C@@H]([C@H](C)CCC(=C)C(C)C)CC[C@H]1C1=CC[C@H]3C[C@H](CC[C@]3(C)C1=CC2)O

Computed Properties

• Exact Mass: 396.339216023g/mol
• Monoisotopic Mass: 396.339216023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives